3-Chloro-5-(2,5-dimethoxyphenyl)phenol, 95%

• IUPAC Name: 3-chloro-5-(2,5-dimethoxyphenyl)phenol
• InChI: InChI=1S/C14H13ClO3/c1-17-12-3-4-14(18-2)13(8-12)9-5-10(15)7-11(16)6-9/h3-8,16H,1-2H3
• InChI Key: UCGYRFJREIIROY-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)OC)C2=CC(=CC(=C2)Cl)O
• Molecular Formula: C14H13ClO3
• DSSTOX Substance ID: DTXSID30686053
• Molecular Weight: 264.70 g/mol
• CAS RN: 1262002-81-2

Description

3-Chloro-5-(2,5-dimethoxyphenyl)phenol, 95% (3C5DMPP-95) is an organic compound which is widely used in scientific research due to its unique properties. It is a colorless, crystalline solid with a molecular weight of 225.7 g/mol. 3C5DMPP-95 is a synthetic compound that has been used in a variety of research applications, including in the synthesis of other compounds, as a reagent in chemical reactions, and as a substrate in biochemical studies.

Scientific Research Applications

3-Chloro-5-(2,5-dimethoxyphenyl)phenol, 95% has been used in a variety of scientific research applications. It has been used as a reagent in a variety of chemical reactions, such as in the synthesis of other compounds and as a substrate in biochemical studies. It has also been used as a catalyst in the synthesis of drugs and other pharmaceuticals, as well as in the synthesis of polymers materials. Additionally, 3-Chloro-5-(2,5-dimethoxyphenyl)phenol, 95% has been used in the synthesis of fluorescent dyes and in the development of new materials for use in nanotechnology.

Mechanism of Action

The mechanism of action of 3-Chloro-5-(2,5-dimethoxyphenyl)phenol, 95% is not fully understood. However, it is believed that the compound acts as a catalyst in the synthesis of other compounds and as a substrate in biochemical studies. It is also believed that the compound may act as an inhibitor of certain biochemical pathways, such as the production of certain enzymes. Additionally, 3-Chloro-5-(2,5-dimethoxyphenyl)phenol, 95% may act as an antioxidant, scavenging free radicals and preventing the oxidation of other compounds.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-Chloro-5-(2,5-dimethoxyphenyl)phenol, 95% are not fully understood. However, it is believed that the compound may have antioxidant properties, scavenging free radicals and preventing the oxidation of other compounds. Additionally, 3-Chloro-5-(2,5-dimethoxyphenyl)phenol, 95% may act as an inhibitor of certain biochemical pathways, such as the production of certain enzymes. It is also possible that the compound may have an effect on the immune system, as well as on cell growth and differentiation.

Advantages and Limitations for Lab Experiments

The advantages of using 3-Chloro-5-(2,5-dimethoxyphenyl)phenol, 95% in laboratory experiments include its availability, low cost, and ease of use. Additionally, the compound is non-toxic and has a low boiling point, making it suitable for use in a variety of laboratory experiments. The main limitation of using 3-Chloro-5-(2,5-dimethoxyphenyl)phenol, 95% in laboratory experiments is that the compound’s mechanism of action is not fully understood, making it difficult to predict the effects of the compound in different experiments.

Future Directions

The potential future directions for 3-Chloro-5-(2,5-dimethoxyphenyl)phenol, 95% research include further studies on its mechanism of action, its biochemical and physiological effects, and its potential applications in drug and material synthesis. Additionally, further research on the compound’s antioxidant properties and its potential effects on the immune system, cell growth, and differentiation may be beneficial. Finally, further research on the compound’s potential applications in nanotechnology and fluorescent dye synthesis may also be beneficial.

Synthesis Methods

3-Chloro-5-(2,5-dimethoxyphenyl)phenol, 95% can be synthesized using a variety of methods, including a two-step reaction sequence of condensation and oxidation. In the first step, the condensation reaction involves the reaction of 2,5-dimethoxyphenol and chloroacetyl chloride in the presence of a base, such as sodium hydroxide, to form 3-chloro-5-(2,5-dimethoxyphenyl)phenol. In the second step, the oxidation reaction, the 3-chloro-5-(2,5-dimethoxyphenyl)phenol is oxidized with a strong oxidizing agent, such as potassium permanganate or hydrogen peroxide, to form 3-chloro-5-(2,5-dimethoxyphenyl)phenol, 95%.